Cas no 372119-86-3 ((3-Nitro-4-(trifluoromethyl)phenyl)methanol)
(3-Nitro-4-(trifluoromethyl)phenyl)methanol is a fluorinated aromatic alcohol featuring both nitro and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its reactivity in nucleophilic substitution and reduction reactions, while the hydroxymethyl group allows for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are often employed to modulate biological activity and physicochemical properties. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound’s well-defined reactivity profile makes it a useful building block for complex molecule construction.
372119-86-3 structure
Product Name:(3-Nitro-4-(trifluoromethyl)phenyl)methanol
CAS No:372119-86-3
MF:C8H6F3NO3
MW:221.1333527565
CID:1032634
PubChem ID:11287467
Update Time:2025-06-07
(3-Nitro-4-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-Nitro-4-(trifluoromethyl)phenyl)methanol
- [3-Nitro-4-(trifluoromethyl)phenyl]methanol
- AGN-PC-0061PK
- AK120625
- Benzenemethanol, 3-nitro-4-(trifluoromethyl)-
- KB-207473
- SureCN5075467
- 372119-86-3
- DTXSID00461258
- AKOS016011392
- SCHEMBL5075467
- G11526
- 3-Nitro-4-(trifluoromethyl)benzyl alcohol
- 3-nitro-4-(trifluoromethyl)beenzyl alcohol
-
- Inchi: 1S/C8H6F3NO3/c9-8(10,11)6-2-1-5(4-13)3-7(6)12(14)15/h1-3,13H,4H2
- InChI Key: QHXWKXXIUPYXPZ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(CO)=CC=1[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 221.02998
- Monoisotopic Mass: 221.02997754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
(3-Nitro-4-(trifluoromethyl)phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001224-250mg |
3-Nitro-4-(trifluoromethyl)benzyl alcohol |
372119-86-3 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A014001224-500mg |
3-Nitro-4-(trifluoromethyl)benzyl alcohol |
372119-86-3 | 97% | 500mg |
$847.60 | 2023-09-02 | |
| Alichem | A014001224-1g |
3-Nitro-4-(trifluoromethyl)benzyl alcohol |
372119-86-3 | 97% | 1g |
$1549.60 | 2023-09-02 | |
| Chemenu | CM193159-1g |
(3-nitro-4-(trifluoromethyl)phenyl)methanol |
372119-86-3 | 95% | 1g |
$*** | 2023-03-29 | |
| Ambeed | A184363-1g |
(3-Nitro-4-(trifluoromethyl)phenyl)methanol |
372119-86-3 | 95+% | 1g |
$634.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734705-1g |
(3-Nitro-4-(trifluoromethyl)phenyl)methanol |
372119-86-3 | 98% | 1g |
¥6213.00 | 2024-05-16 | |
| Crysdot LLC | CD12077805-1g |
(3-Nitro-4-(trifluoromethyl)phenyl)methanol |
372119-86-3 | 95+% | 1g |
$772 | 2024-07-24 |
(3-Nitro-4-(trifluoromethyl)phenyl)methanol Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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